Cas no 2782-43-6 (Benzamide,N-methyl-3,5-dinitro-)

Benzamide,N-methyl-3,5-dinitro- structure
2782-43-6 structure
Product Name:Benzamide,N-methyl-3,5-dinitro-
CAS No:2782-43-6
MF:C8H7N3O5
MW:225.158281564713
CID:256820
PubChem ID:351138
Update Time:2025-04-19

Benzamide,N-methyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-methyl-3,5-dinitro-
    • N-methyl-3,5-dinitrobenzamide
    • 3,5-Dinitro-benzoesaeure-N-methyl-amid
    • 3,5-Dinitro-N-methylbenzamide
    • 3.5-Dinitro-benzoesaeure-methylamid
    • AC1L6XQ6
    • AC1Q40K6
    • Benzamide, 3,5-dinitro-N-methyl-
    • Methyl-3,5-dinitrobenzamid
    • N-Methyl-< 3.5-dinitro-benzamid>
    • N-Methyl-3,5-dinitrobenzamid
    • N-Methyl-3,5-dinitro-benzamide
    • N-Methyl-3.5-dinitro-benzamid
    • NSC519078
    • Oprea1_522522
    • STK016331
    • DTXSID10325812
    • SR-01000314207
    • 2782-43-6
    • Benzamide, N-methyl-3,5-dinitro-
    • SCHEMBL13600434
    • JFZRLYPCHVXTRQ-UHFFFAOYSA-N
    • AKOS000668457
    • N-Methyl-3,5-dinitrobenzamide #
    • NSC-519078
    • Q22X9X7G8S
    • SR-01000314207-1
    • UNII-Q22X9X7G8S
    • Inchi: 1S/C8H7N3O5/c1-9-8(12)5-2-6(10(13)14)4-7(3-5)11(15)16/h2-4H,1H3,(H,9,12)
    • InChI Key: JFZRLYPCHVXTRQ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])NC

Computed Properties

  • Exact Mass: 225.03861
  • Monoisotopic Mass: 225.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • Density: 1.467
  • Boiling Point: 378.6°C at 760 mmHg
  • Flash Point: 182.8°C
  • Refractive Index: 1.606
  • PSA: 115.38
  • LogP: 2.29990
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